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Compound of Interest

Compound Name: Benzyl alcohol-13C

Cat. No.: B1626251

An In-depth Technical Guide to Benzyl alcohol-3C
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and applications of Benzyl alcohol-*3C. This isotopically labeled compound is an invaluable tool
in mechanistic and metabolic studies, offering a means to trace the fate of the benzyl moiety
through complex chemical and biological systems.

Structure and Chemical Identity

Benzyl alcohol-13C is benzyl alcohol that has been selectively enriched with the stable isotope
carbon-13 at the benzylic (alpha) carbon position. This labeling does not significantly alter the
chemical reactivity of the molecule but provides a unique spectroscopic marker for tracking its
transformations.

e Chemical Formula: CeHs3CH20H

« Structure: =-Chemical structure of Benzyl Alcohol (Note: The image shows the general
structure of benzyl alcohol. In Benzyl alcohol-3C, the carbon atom of the CH2 group is a 3C
isotope.)

« Significance of Isotopic Labeling: Isotopic labeling is a critical technique for tracking the
movement of an atom or molecule through a reaction or a metabolic pathway.[1] By replacing
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a standard carbon-12 atom with a carbon-13 isotope, researchers can precisely follow the
labeled molecule using analytical techniques like Nuclear Magnetic Resonance (NMR)
spectroscopy and Mass Spectrometry (MS).[1]

Physicochemical Properties

The physical properties of Benzyl alcohol-13C are nearly identical to those of its unlabeled
counterpart. The primary difference is its molecular weight. Quantitative data is summarized in
the table below.

Property Value Reference(s)
CAS Number 54522-91-7 [1][2]
Molecular Weight 109.13 g/mol [1][2]

Linear Formula CeHs3CH20H [2]
Appearance Colorless liquid [3]

Melting Point -16 to -13 °C [2]

Boiling Point 203-205 °C [2]

Density 1.055 g/mL at 25 °C [2]

Refractive Index n20/D 1.54 [2]

Isotopic Purity Typically =299 atom % 13C [2]

Spectroscopic Characterization

Spectroscopic analysis is fundamental for confirming the identity, purity, and isotopic
enrichment of Benzyl alcohol-13C.
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Analytical Technique Key Observation Reference(s)

Enhanced signal for the a-

13C NMR carbon at ~64-65 ppm (in [1114]
CDCI3)
Molecular ion (M+1) peak at

Mass Spectrometry (EI) [1]
m/z 109

Observation of 1H-13C coupling
1H NMR [1]
constants

Broad O-H stretch at ~3500-
Infrared (IR) Spectroscopy 3000 cm~1; C-O stretch at [51[6]
~1080-1010 cm~1

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most direct method for confirming the position and incorporation of the 13C label.[1]

e 13C NMR: The alpha-carbon of Benzyl alcohol-13C shows a significantly enhanced signal in
the 13C NMR spectrum due to the high isotopic enrichment (typically 99%).[1] This peak
appears at approximately 64-65 ppm, though the exact shift can be influenced by the
solvent.[1] This distinct signal allows for unambiguous identification and can be monitored to
track the carbon's transformation in chemical reactions.[1]

e 'H NMR: High-resolution proton NMR can provide secondary confirmation of 13C labeling
through the observation of one-bond and two-bond *H-13C coupling constants, which are
absent in the unlabeled compound.[1]

Mass Spectrometry (MS)

Mass spectrometry validates the successful incorporation of the heavier isotope by detecting
the change in molecular weight.[1] Unlabeled benzyl alcohol has a molecular weight of
approximately 108.14 g/mol , presenting a molecular ion peak at an m/z of 108.[1][5] For
Benzyl alcohol-13C, this peak shifts by one mass unit to an m/z of 109, providing clear evidence
of single 13C atom incorporation.[1]
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Experimental Protocols
Synthesis of Benzyl alcohol-3C

A common method for the synthesis of Benzyl alcohol-3C is the reduction of a corresponding
13C-labeled benzoic acid derivative.

Protocol: Reduction of Benzyl [*3C-carboxy]benzoate

This protocol is adapted from a procedure for synthesizing isotopically labeled benzyl alcohol.

Reaction Setup: In a reaction vessel, dissolve benzyl [3C-carboxy]benzoate (1 equivalent) in
ethanol.

o Catalyst Addition: Add Palladium on charcoal (5% Pd, 0.1 equivalents) to the solution.

o Hydrogenolysis: Stir the mixture under a hydrogen atmosphere (1 atm) for approximately 4
hours.

o Workup: Filter the solution to remove the palladium catalyst.

« Purification: Distill the ethanol under reduced pressure. The residue, containing the product
and [*3C-carboxy]benzoic acid, can be further purified by sublimation to isolate the Benzyl
alcohol-13C.

o Characterization: Confirm the chemical identity and isotopic purity of the final product using
IH NMR, 3C NMR, and Mass Spectrometry as described above.

Analytical Workflow for Isotopic Labeling Confirmation

The following workflow is standard for verifying the successful synthesis and purity of Benzyl
alcohol-3C.
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Caption: Workflow for analytical validation of Benzyl alcohol-3C.

Applications in Research and Drug Development

Benzyl alcohol-13C is a powerful tracer used to elucidate reaction mechanisms and metabolic
pathways.[1] Its applications are crucial in organic chemistry, biochemistry, and pharmaceutical
development.

Mechanistic Studies

In mechanistic studies, the 13C label allows researchers to follow the benzylic carbon through a
sequence of chemical transformations.[1] By using NMR and MS to analyze intermediates and
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final products, it is possible to definitively identify which bonds are formed and broken,
providing critical insights into the reaction pathway.[1] For example, it has been used in high-
pressure NMR studies to monitor the kinetics of catalytic oxidations in real-time.[1][7]

Reactant A +
Benzyl alcohol-13C

Chemical Reaction
(e.g., Oxidation)

Time-Resolved Analysis

(NMR, MS)

Identify Labeled Identify Labeled
Intermediates Products

Elucidate Reaction
Mechanism
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Caption: General workflow for a tracer study using Benzyl alcohol-3C.

Metabolic Pathway Analysis

Isotopically labeled compounds are essential for studying how drugs and other xenobiotics are
metabolized in biological systems.
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A. Metabolism in Mammals

In healthy individuals, benzyl alcohol is rapidly oxidized to benzoic acid.[3] This is then
conjugated with glycine in the liver and excreted in the urine as hippuric acid.[3] Using Benzyl
alcohol-13C allows researchers to quantify the rate and extent of this metabolic process.

Glycine

Alcohol Aldehyde Conjugation
Benzyl alcohol-13C Dehydrogenase Benzaldehyde-13C Dehydrogenase Benzoic acid-13C Liver Hippuric acid-13C E(Xj:ﬁle‘;n

Click to download full resolution via product page
Caption: Human metabolic pathway of Benzyl alcohol-3C.
B. Microbial Metabolism

Certain bacteria can utilize benzyl alcohol as a carbon source. Studies in Pseudomonas putida
CSV86 have shown that benzyl alcohol is metabolized via benzaldehyde and benzoate to
catechol, which then enters the central metabolism through the ortho-cleavage pathway.[8][9]
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Caption: Metabolism of Benzyl alcohol-13C in P. putida CSV86.

Drug Development

In the development of pharmaceuticals, stable isotope-labeled compounds like Benzyl alcohol-
13C are used as internal standards for quantitative analysis by methods such as GC-MS or LC-
MS.[10][11] Its use as a tracer is also vital for understanding the metabolic fate and
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pharmacokinetics of drug candidates that contain a benzyl moiety.[10] Furthermore, unlabeled
benzyl alcohol itself is widely used as an excipient in drug formulations for its preservative and
solubilizing properties.[12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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